7-(3,5-Dimethylpiperidin-1-yl)-2-(4-methoxyphenyl)-3,5-dimethylpyrazolo[1,5-a]pyrimidine

• Molecular Formula: C22H28N4O
• Molecular Weight: 364.5 g/mol
• IUPAC Name: 7-(3,5-dimethylpiperidin-1-yl)-2-(4-methoxyphenyl)-3,5-dimethylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C22H28N4O/c1-14-10-15(2)13-25(12-14)20-11-16(3)23-22-17(4)21(24-26(20)22)18-6-8-19(27-5)9-7-18/h6-9,11,14-15H,10,12-13H2,1-5H3
• InChI Key: YUSDHRSEXKWHHT-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)C2=CC(=NC3=C(C(=NN23)C4=CC=C(C=C4)OC)C)C)C

Description

• This compound is a complex heterocyclic molecule with a fused pyrazolo[1,5-a]pyrimidine core. Let’s break down its name:

  7-(3,5-Dimethylpiperidin-1-yl): Indicates the presence of a piperidine ring at position 7.

  2-(4-methoxyphenyl): Refers to a phenyl group with a methoxy (OCH₃) substituent at position 2.

  3,5-dimethylpyrazolo[1,5-a]pyrimidine: Describes the fused pyrazolo[1,5-a]pyrimidine ring system.

• The compound’s structure combines features from both pyrazole and pyrimidine, making it intriguing for various applications.

Preparation Methods

Industrial Production: Industrial-scale production methods are proprietary, but they likely involve efficient and scalable synthetic processes.

Chemical Reactions Analysis

Reactivity: This compound can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: The specific products depend on reaction conditions, but they may include derivatives with modified substituents.

Scientific Research Applications

Chemistry: Researchers explore its reactivity, stability, and potential as a building block for novel compounds.

Biology: Investigating its interactions with biological macromolecules (e.g., enzymes, receptors).

Medicine: Assessing its pharmacological properties, potential drug-like characteristics, and therapeutic applications.

Industry: Possible use in materials science or as a precursor for other compounds.

Mechanism of Action

• Unfortunately, detailed information on its mechanism of action is scarce. understanding its interactions with cellular targets (e.g., proteins, nucleic acids) is crucial for drug development.

Comparison with Similar Compounds

Uniqueness: Its fused pyrazolo[1,5-a]pyrimidine scaffold sets it apart from other heterocycles.

Similar Compounds: While I don’t have an exhaustive list, related compounds include pyrazoles, pyrimidines, and other fused heterocycles.

Remember that this compound’s applications and properties are still an active area of research, and further studies will enhance our understanding.